Cas no 71964-99-3 (Benzenamine,tetrafluoro- (9CI))

• Product Name: Benzenamine,tetrafluoro- (9CI)
• CAS No: 71964-99-3
• MF: C₆H₃F₄N
• MW: 165.08833527565
• CID: 572072
• PubChem ID: 21757
• Update Time: 2025-04-19

Benzenamine,tetrafluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,tetrafluoro- (9CI)
• Tetrafluoroaniline
• N,N,2,3-tetrafluoroaniline
• AKOS015854352
• 5580-80-3
• SY032812
• Benzenamine, 2,3,4,5-tetrafluoro-
• T2782
• Aniline, 2,3,4,5-tetrafluoro- (8CI)
• 2,3,4,5-TETRAFLUOROANILINE
• NCIOpen2_001335
• MFCD00025153
• DTXSID80204387
• SB76365
• NS00062995
• 2,3,4,5-Tetrafluoroaniline, 98%
• Benzenamine, tetrafluoro-
• 71964-99-3
• 2,4,5-Tetrafluoroaniline
• FT-0609342
• 2,3,4,5-Tetrafluoro-phenylamine
• NSC-89357
• Z1255383062
• UNII-JOA1MYY729
• NSC89357
• JOA1MYY729
• 2,3,4,5-Tetrafluorobenzenamine
• Aniline, 2,3,4,5-tetrafluoro-
• NSC 89357
• BP-11096
• SCHEMBL998262
• 2,3,4,5-Tetrafluorobenzenamine;2,3,4,5-Tetrafluoroa
• EN300-128638
• Benzenamine,3,4,5-tetrafluoro-
• AC-3703
• AS-14406
• A19773
• AM62033
• Aniline,3,4,5-tetrafluoro-
• CS-W021477

• Inchi： 1S/C6H3F4N/c7-2-1-3(11)5(9)6(10)4(2)8/h1H,11H2
• InChI Key： BEECAQIHCYTZHC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1N)F)F)F

Computed Properties

• Exact Mass: 165.02019
• Monoisotopic Mass: 165.02016175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 3.24